6-Chloro-4-(4-chlorophenyl)-7-methyl-3-phenylchromen-2-one

• IUPAC Name: 6-chloro-4-(4-chlorophenyl)-7-methyl-3-phenylchromen-2-one
• InChI: InChI=1S/C22H14Cl2O2/c1-13-11-19-17(12-18(13)24)20(15-7-9-16(23)10-8-15)21(22(25)26-19)14-5-3-2-4-6-14/h2-12H,1H3
• InChI Key: DZQOGWIYVPOHOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)C(=C(C(=O)O2)C3=CC=CC=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H14Cl2O2
• Molecular Weight: 381.2 g/mol

Description

6-Chloro-4-(4-chlorophenyl)-7-methyl-3-phenylchromen-2-one, also known as flavokawain A, is a natural product found in the kava plant. It has been the subject of numerous scientific studies due to its potential medicinal properties.

Mechanism Of Action

The mechanism of action of 6-Chloro-4-(4-chlorophenyl)-7-methyl-3-phenylchromen-2-one A is not fully understood, but it is believed to work by inducing apoptosis, or programmed cell death, in cancer cells. It may also inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
Flavokawain A has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, and reduce inflammation. It may also have anti-bacterial and anti-viral properties.

Advantages And Limitations For Lab Experiments

One advantage of using 6-Chloro-4-(4-chlorophenyl)-7-methyl-3-phenylchromen-2-one A in lab experiments is that it is a natural product, which may make it safer and more biologically relevant than synthetic compounds. However, one limitation is that it may be difficult to obtain in large quantities, as it is found in relatively low concentrations in the kava plant.

Future Directions

There are many potential future directions for research on 6-Chloro-4-(4-chlorophenyl)-7-methyl-3-phenylchromen-2-one A. One area of interest is its potential use as a cancer treatment, either alone or in combination with other therapies. It may also be studied for its anti-inflammatory, anti-bacterial, and anti-viral properties, as well as its potential to treat other diseases and conditions. Further research is needed to fully understand the mechanisms of action of 6-Chloro-4-(4-chlorophenyl)-7-methyl-3-phenylchromen-2-one A and its potential medicinal applications.

Scientific Research Applications

Flavokawain A has been shown to have a variety of potential medicinal applications. It has been studied for its anti-cancer properties, with research indicating that it may inhibit the growth of various types of cancer cells, including breast, prostate, and colon cancer cells. It has also been studied for its anti-inflammatory, anti-bacterial, and anti-viral properties.